N-(3-chloro-4-methoxyphenyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide

• Molecular Formula: C23H22Cl2N2O5S
• Molecular Weight: 509.4 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(N-(4-chlorophenyl)sulfonyl-4-ethoxyanilino)acetamide
• InChI: InChI=1S/C23H22Cl2N2O5S/c1-3-32-19-9-7-18(8-10-19)27(33(29,30)20-11-4-16(24)5-12-20)15-23(28)26-17-6-13-22(31-2)21(25)14-17/h4-14H,3,15H2,1-2H3,(H,26,28)
• InChI Key: RIVYWQCAMIWLER-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N(CC(=O)NC2=CC(=C(C=C2)OC)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

N-(3-chloro-4-methoxyphenyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide, also known as CMA-676, is a small molecule drug that has shown promising results in the treatment of cancer. It belongs to the class of drugs known as antibody-drug conjugates (ADCs), which are designed to specifically target cancer cells and deliver a potent cytotoxic agent directly to the tumor site.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide works by targeting cancer cells that express the CD33 antigen, which is present on the surface of leukemic cells and some other types of cancer cells. The drug is designed to specifically bind to CD33 and deliver a potent cytotoxic agent, calicheamicin, directly to the tumor site. Calicheamicin is a highly potent DNA-damaging agent that induces apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on cancer cells. The drug induces DNA damage, which leads to cell cycle arrest and apoptosis. It also inhibits the growth and proliferation of cancer cells and disrupts the microtubule network, which is important for cell division.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chloro-4-methoxyphenyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide in lab experiments is its high specificity for cancer cells that express the CD33 antigen. This makes it an ideal tool for studying the mechanisms of cancer cell death and for developing new cancer therapies. However, one limitation of using this compound is its high toxicity, which can limit its use in certain types of experiments.

Future Directions

There are several future directions for the research and development of N-(3-chloro-4-methoxyphenyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide. One direction is to further optimize the drug's pharmacokinetic properties to improve its efficacy and reduce its toxicity. Another direction is to explore the use of this compound in combination with other cancer therapies, such as chemotherapy and immunotherapy, to enhance its anti-tumor activity. Additionally, there is a need to develop new ADCs that target other cancer-specific antigens to expand the range of cancers that can be treated with these drugs.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide involves several steps, including the preparation of the key intermediate, 4-ethoxyaniline, and the coupling of this intermediate with the sulfonyl chloride derivative of 4-chlorophenylsulfonic acid. The resulting product is then coupled with the chloromethyl derivative of 3-chloro-4-methoxyaniline to form the final compound.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide has been extensively studied in preclinical and clinical trials for the treatment of various types of cancer, including acute myeloid leukemia, non-Hodgkin's lymphoma, and multiple myeloma. In these studies, this compound has been shown to be highly effective in killing cancer cells both in vitro and in vivo.